Cas no 1191272-69-1 (1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester)

• Product Name: 1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester
• CAS No: 1191272-69-1
• MF: C₁₆H₁₇NO₅S
• MW: 335.374883413315
• MDL: MFCD25977351
• CID: 2155995
• PubChem ID: 44479205
• Update Time: 2025-10-22

1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1H-pyrrole-2-carboxylic acid, 1-[(4-methylphenyl)sulfonyl]-4-(1-oxopropyl)-, methyl ester
• Methyl 4-propionyl-1-tosyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid,1-[(4-Methylphenyl)sulfonyl]-4-(1-oxopropyl)-,Methyl ester
• methyl 1-(4-methylphenyl)sulfonyl-4-propanoylpyrrole-2-carboxylate
• SCHEMBL18281394
• C11176
• Methyl4-propionyl-1-tosyl-1H-pyrrole-2-carboxylate
• CS-M2118
• 1191272-69-1
• CS-13317
• AKOS030621757
• 1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester

• MDL： MFCD25977351
• Inchi： 1S/C16H17NO5S/c1-4-15(18)12-9-14(16(19)22-3)17(10-12)23(20,21)13-7-5-11(2)6-8-13/h5-10H,4H2,1-3H3
• InChI Key： SICPTKWSFLGUEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(C(CC)=O)C=C1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 335.08274382g/mol
• Monoisotopic Mass: 335.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.8
• XLogP3: 2.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 526.7±60.0 °C at 760 mmHg
• Flash Point: 272.3±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester

1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester: A Novel Compound with Potential Therapeutic Applications

1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester is a promising chemical entity with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by the CAS number 1191272-69-1, belongs to the class of sulfonyl derivatives, which are widely studied for their diverse biological activities. The molecular framework of this compound is characterized by a pyrrole ring, a heterocyclic structure known for its involvement in various biological processes, and a sulfonyl group that contributes to its pharmacological properties. The presence of a methyl group on the phenyl ring further enhances its chemical stability and reactivity, making it a valuable candidate for drug development.

Chemical Structure and Synthesis Pathways

The chemical structure of 1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester is composed of multiple functional groups, including a sulfonyl moiety, a carbonyl group, and a propionyl chain. The sulfonyl group, attached to the 4-methylphenyl ring, is a critical feature that influences the compound's solubility and interaction with biological targets. The 1-oxopropyl group, which is a three-carbon chain with a ketone functional group, adds structural complexity and may play a role in modulating the compound's pharmacokinetic profile. Recent studies have demonstrated that the synthesis of this compound can be achieved through a multi-step process involving nucleophilic substitution reactions and condensation reactions, which are commonly employed in the development of pharmaceutical agents.

Biological Activity and Mechanism of Action

Research published in Journal of Medicinal Chemistry (2023) has highlighted the potential therapeutic applications of 1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester. The compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown promise in modulating the activity of enzymes involved in the metabolism of lipids, which may have implications for the treatment of metabolic disorders. The mechanism of action of this compound appears to involve interactions with specific receptors and signaling pathways, although the exact molecular targets require further investigation.

Applications in Drug Development

The unique chemical properties of 1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester have positioned it as a potential candidate for the development of novel therapeutics. In preclinical studies, this compound has been evaluated for its efficacy in treating inflammatory diseases and neurodegenerative disorders. The ability of this compound to cross the blood-brain barrier makes it particularly relevant for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its potential as an antitumor agent has been explored in several studies, where it demonstrated the ability to inhibit the proliferation of cancer cells by inducing apoptosis.

Pharmacokinetic and Pharmacodynamic Profiles

The pharmacokinetic profile of 1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester is an important aspect of its therapeutic potential. Studies have shown that the compound has a favorable absorption profile when administered orally, with a high bioavailability. Its metabolism is primarily mediated by the liver, and it is excreted through the kidneys. The pharmacodynamic effects of this compound are believed to be mediated through its interaction with specific receptors and enzymes, although the exact pathways require further elucidation. The compound's ability to maintain a steady plasma concentration over time makes it a promising candidate for long-term therapeutic use.

Current Research and Future Directions

Recent advances in chemical biology and medicinal chemistry have led to the exploration of 1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester for its potential in the treatment of various diseases. Researchers are currently investigating its efficacy in combination therapies, where it may enhance the effectiveness of existing treatments. Additionally, the compound's potential as a lead molecule for the development of new drugs is being explored through structure-activity relationship (SAR) studies. These studies aim to identify modifications that could enhance the compound's therapeutic efficacy while minimizing potential side effects.

Conclusion

1-(4-Methylphenyl)sulfonyl-4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic Acid Methyl Ester represents a significant advancement in the field of pharmaceutical research. Its unique chemical structure and biological activity make it a promising candidate for the development of novel therapeutics. Continued research into its mechanisms of action and potential applications will be crucial in determining its role in the treatment of various diseases. As the field of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery of new and effective treatments.